Cas no 1316761-39-3 (4-(6-Bromo-3-chloropyrazin-2-yl)morpholine)

• Product Name: 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine
• CAS No: 1316761-39-3
• MF: C₈H₉BrClN₃O
• MW: 278.533559560776
• CID: 1092106
• PubChem ID: 72942070
• Update Time: 2025-05-20

4-(6-Bromo-3-chloropyrazin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine
• 1316761-39-3
• SCHEMBL14725974

• Inchi： 1S/C8H9BrClN3O/c9-6-5-11-7(10)8(12-6)13-1-3-14-4-2-13/h5H,1-4H2
• InChI Key： CLEZQBZJTJAMBK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)N1CCOCC1)Cl

Computed Properties

• Exact Mass: 276.96175g/mol
• Monoisotopic Mass: 276.96175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine

Comprehensive Guide to 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine (CAS No. 1316761-39-3): Properties, Applications, and Market Insights

4-(6-Bromo-3-chloropyrazin-2-yl)morpholine (CAS No. 1316761-39-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and chlorinated pyrazine derivative features a morpholine substituent, making it a valuable intermediate for drug discovery and material science applications. With the increasing demand for pyrazine-based compounds in medicinal chemistry, this molecule has become a subject of intense study among researchers worldwide.

The molecular structure of 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine combines the electron-withdrawing properties of both bromine and chlorine atoms with the electron-donating characteristics of the morpholine ring. This unique electronic configuration makes it particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis. Recent publications in journals like the Journal of Medicinal Chemistry have highlighted the growing importance of such halogenated pyrazine derivatives in developing kinase inhibitors and other therapeutic agents.

In pharmaceutical applications, 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine serves as a key building block for small molecule drug development. Its structural features allow for diverse modifications, enabling medicinal chemists to create targeted compounds with improved pharmacokinetic properties. The compound's morpholine moiety is particularly valuable as it often enhances water solubility and bioavailability - two critical factors in drug design that researchers frequently search for in drug discovery optimization strategies.

The agrochemical industry has also shown interest in 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine derivatives for developing novel crop protection agents. Recent trends in sustainable agriculture have driven the search for more selective and environmentally friendly pesticides, where this compound's framework offers promising possibilities. Its halogen atoms provide excellent sites for further functionalization, allowing chemists to tailor properties for specific pest control applications.

From a synthetic chemistry perspective, 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine presents interesting challenges and opportunities. The presence of both bromine and chlorine at different positions on the pyrazine ring enables selective palladium-catalyzed coupling reactions, a topic frequently searched by synthetic chemists. This selectivity is crucial for constructing complex molecular architectures found in many modern pharmaceuticals, making it a valuable tool in medicinal chemistry toolbox.

Market analysis indicates growing demand for halogenated heterocycles like 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. The compound's CAS number (1316761-39-3) has seen increased search frequency in chemical databases, reflecting its rising importance in drug discovery pipelines. Suppliers report steady interest from both academic institutions and industrial R&D departments, particularly those working on kinase inhibitor development and cancer therapeutics.

Quality control and characterization of 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine require advanced analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy typically shows characteristic signals for the morpholine protons between 3.6-3.8 ppm, while the pyrazine ring protons appear further downfield. High-resolution mass spectrometry (HRMS) is essential for confirming molecular weight, a critical parameter frequently verified by researchers purchasing this chemical intermediate for their projects.

Storage and handling of 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture - conditions commonly recommended for air-sensitive compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling this material, as with all laboratory chemicals.

The future outlook for 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine appears promising, with several patent applications recently filed that utilize this scaffold. Its versatility in medicinal chemistry, combined with the growing need for novel heterocyclic compounds in drug development, suggests sustained interest from the scientific community. Researchers are particularly excited about its potential in addressing drug-resistant targets, a hot topic in current pharmaceutical research.

For synthetic chemists and pharmaceutical researchers seeking reliable sources of 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine (CAS 1316761-39-3), it's important to verify supplier credentials and request comprehensive analytical data. The compound's purity, typically required to be ≥95% for most research applications, can significantly impact experimental outcomes in high-throughput screening and structure-activity relationship studies. Many suppliers now provide detailed certificates of analysis to meet these stringent requirements.

In conclusion, 4-(6-Bromo-3-chloropyrazin-2-yl)morpholine represents an important building block in modern chemical research. Its unique combination of halogen substituents and the morpholine ring makes it invaluable for developing new therapeutic agents and functional materials. As the pharmaceutical industry continues to explore structure-based drug design approaches, the demand for such specialized heterocyclic intermediates is expected to grow, solidifying this compound's position in the medicinal chemistry landscape for years to come.